(3R*,4S*)-4-(4-methoxyphenyl)-1-[3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoyl]pyrrolidin-3-amine

• IUPAC Name: 1-[(3R,4S)-3-amino-4-(4-methoxyphenyl)pyrrolidin-1-yl]-3-(1,3,5-trimethylpyrazol-4-yl)propan-1-one
• InChI: InChI=1S/C20H28N4O2/c1-13-17(14(2)23(3)22-13)9-10-20(25)24-11-18(19(21)12-24)15-5-7-16(26-4)8-6-15/h5-8,18-19H,9-12,21H2,1-4H3/t18-,19+/m1/s1
• InChI Key: GXPPDAHENPJGBO-MOPGFXCFSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CCC(=O)N2CC(C(C2)N)C3=CC=C(C=C3)OC
• Isomeric SMILES: CC1=C(C(=NN1C)C)CCC(=O)N2C[C@@H]([C@H](C2)N)C3=CC=C(C=C3)OC
• Molecular Formula: C20H28N4O2
• Molecular Weight: 356.5 g/mol

Description

(3R*,4S*)-4-(4-methoxyphenyl)-1-[3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoyl]pyrrolidin-3-amine is a useful research compound. Its molecular formula is C20H28N4O2 and its molecular weight is 356.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.22122615 g/mol and the complexity rating of the compound is 480. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Applications in Materials Science

Functional Modification of Hydrogels

The study by Aly et al. (2015) discusses the modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various amine compounds, including those similar to the compound . These modifications enhance the thermal stability and biological activities of the polymers, suggesting potential applications in medical and biotechnological fields Aly, Aly, & El-Mohdy, 2015.

Applications in Medicinal Chemistry

Antibacterial and Antifungal Activities

The same study by Aly et al. (2015) also highlights the antibacterial and antifungal activities of amine-modified polymers. The newly synthesized polymeric compounds exhibit promising biological activities, making them suitable for various medical applications, including as components of antimicrobial materials Aly, Aly, & El-Mohdy, 2015.

Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives

Kaping et al. (2016) describe an efficient synthesis route for novel pyrazolo[1,5-a]pyrimidine derivatives under environmentally benign conditions. The synthesized compounds, related to the target compound, showed promising anti-inflammatory and anti-cancer activities, suggesting potential applications in the development of new therapeutic agents Kaping, Kalita, Sunn, Singha, & Vishwakarma, 2016.